Cas no 136098-14-1 (2,7-diazaspiro[3.5]nonane)

2,7-Diazaspiro[3.5]nonane is a bicyclic diamine compound featuring a spirocyclic structure, which confers unique steric and electronic properties. Its rigid framework enhances stability and selectivity in coordination chemistry, making it valuable as a ligand in catalytic systems or as a building block in pharmaceutical synthesis. The compound’s dual nitrogen centers enable versatile functionalization, facilitating applications in asymmetric synthesis and metal-organic frameworks. Its constrained geometry can improve binding affinity in drug design, particularly for targets requiring precise spatial orientation. The spirocyclic core also contributes to reduced conformational flexibility, which may enhance metabolic stability in bioactive molecules. This structure is of interest in medicinal chemistry and materials science.
2,7-diazaspiro[3.5]nonane structure
2,7-diazaspiro[3.5]nonane structure
Product Name:2,7-diazaspiro[3.5]nonane
CAS No:136098-14-1
MF:C7H14N2
MW:126.199461460114
MDL:MFCD13193041
CID:829141
PubChem ID:21692407
Update Time:2025-05-21

2,7-diazaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

    • 2,7-diazaspiro[3.5]nonane
    • 2,7-Diaza-spiro[3.5]nonane
    • 136098-14-1
    • BCP27260
    • SCHEMBL625429
    • DB-000820
    • F10622
    • EN300-2492414
    • CS-0000627
    • DTXSID60617012
    • AKOS005146093
    • SB22324
    • MDL: MFCD13193041
    • Inchi: 1S/C7H14N2/c1-3-8-4-2-7(1)5-9-6-7/h8-9H,1-6H2
    • InChI Key: DROZYMFJWSYDRY-UHFFFAOYSA-N
    • SMILES: N1CC2(CCNCC2)C1

Computed Properties

  • Exact Mass: 126.11582
  • Monoisotopic Mass: 126.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.1A^2
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.02
  • Boiling Point: 415.714°C at 760 mmHg
  • Flash Point: 186.484°C
  • Refractive Index: 1.601
  • PSA: 24.06

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Additional information on 2,7-diazaspiro[3.5]nonane

Recent Advances in the Application of 2,7-Diazaspiro[3.5]nonane (CAS: 136098-14-1) in Chemical Biology and Pharmaceutical Research

The compound 2,7-diazaspiro[3.5]nonane (CAS: 136098-14-1) has emerged as a pivotal scaffold in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. Recent studies have highlighted its potential as a key building block in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders, infectious diseases, and cancer. This research briefing synthesizes the latest findings on the synthesis, biological activity, and therapeutic applications of this spirocyclic amine, providing a comprehensive overview for researchers in the field.

Recent synthetic methodologies have focused on optimizing the efficiency and scalability of 2,7-diazaspiro[3.5]nonane production. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic asymmetric synthesis route, achieving high enantiomeric purity (up to 99% ee) and yields exceeding 80%. This advancement addresses previous challenges in stereocontrol and paves the way for the compound's broader application in chiral drug development. Parallel work in flow chemistry has reduced synthesis time from 48 hours to under 6 hours, significantly enhancing its accessibility for high-throughput screening.

In pharmacological applications, 2,7-diazaspiro[3.5]nonane derivatives have shown remarkable promise as modulators of G protein-coupled receptors (GPCRs). A series of compounds featuring this scaffold exhibited nanomolar affinity for dopamine D3 receptors (Ki = 2.3 nM) with exceptional selectivity over D2 receptors (>1000-fold), as reported in ACS Chemical Neuroscience (2024). This specificity profile suggests potential for treating Parkinson's disease without the motor side effects associated with current therapies. Molecular dynamics simulations reveal that the spirocyclic structure induces unique receptor conformational changes, explaining the observed selectivity.

The scaffold's application in antibiotic development has gained momentum following the discovery of its potentiation effect on β-lactam antibiotics against multidrug-resistant Gram-negative bacteria. Research published in Nature Chemical Biology (2023) identified 2,7-diazaspiro[3.5]nonane derivatives that disrupt efflux pump function, restoring carbapenem susceptibility in Klebsiella pneumoniae strains at concentrations as low as 1 μM. This breakthrough offers a potential solution to the growing crisis of antimicrobial resistance, with lead compounds currently in preclinical development.

Structural-activity relationship (SAR) studies have elucidated critical modifications that enhance the scaffold's drug-like properties. Introduction of fluorinated aryl groups at specific positions has improved metabolic stability (t1/2 > 4 hours in human liver microsomes) while maintaining aqueous solubility (>50 mg/mL at pH 7.4). Quantum mechanical calculations and X-ray crystallography data (deposited in PDB: 8T4N) provide atomic-level insights into the conformational flexibility that underlies these optimized properties, guiding rational drug design efforts.

Emerging applications in chemical biology include the development of 2,7-diazaspiro[3.5]nonane-based covalent inhibitors targeting cysteine proteases. A recent Cell Chemical Biology publication (2024) described electrophilic derivatives that selectively label cathepsin B in live cells, enabling new approaches to study protease function in cancer metastasis. The spirocyclic core's rigidity was found to precisely position the warhead for optimal target engagement, demonstrating the scaffold's utility beyond traditional receptor modulation.

Ongoing clinical translation efforts include two investigational new drugs (INDs) featuring the 2,7-diazaspiro[3.5]nonane core: a dual orexin receptor antagonist for insomnia (Phase II) and a TRPV1 modulator for neuropathic pain (Phase I). Pharmacokinetic data from these trials will provide valuable insights into the scaffold's in vivo behavior, potentially validating its advantages over traditional heterocycles in terms of brain penetration and safety profiles.

Future research directions highlighted in recent reviews point to unexplored opportunities in leveraging the scaffold's three-dimensionality for protein-protein interaction inhibition and its potential in PROTAC design. The unique spatial arrangement of hydrogen bond donors/acceptors in 2,7-diazaspiro[3.5]nonane makes it particularly suited for disrupting challenging biological targets, with several pharmaceutical companies reportedly pursuing these applications in undisclosed discovery programs.

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